Cas no 123172-90-7 (Methanesulfonic acid, trifluoro-, 2-methyl-4-quinolinyl ester)
123172-90-7 structure
Product Name:Methanesulfonic acid, trifluoro-, 2-methyl-4-quinolinyl ester
CAS No:123172-90-7
MF:C11H8F3NO3S
MW:291.246332168579
CID:1217929
PubChem ID:14657657
Update Time:2025-04-20
Methanesulfonic acid, trifluoro-, 2-methyl-4-quinolinyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid, trifluoro-, 2-methyl-4-quinolinyl ester
- (2-methylquinolin-4-yl) trifluoromethanesulfonate
- 123172-90-7
- SCHEMBL13209743
- DTXSID60562679
- 2-methylquinolin-4-yl trifluoromethanesulfonate
-
- Inchi: 1S/C11H8F3NO3S/c1-7-6-10(18-19(16,17)11(12,13)14)8-4-2-3-5-9(8)15-7/h2-6H,1H3
- InChI Key: XEWBPFZVKPUNAR-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1C=C(C)N=C2C=CC=CC=12
Computed Properties
- Exact Mass: 291.01769878g/mol
- Monoisotopic Mass: 291.01769878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 64.6Ų
Methanesulfonic acid, trifluoro-, 2-methyl-4-quinolinyl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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